1-(2-Amino-5-hydroxyphenyl)-2-methyl-1-propanone

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 1-(2-amino-5-hydroxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H13NO2/c1-6(2)10(13)8-5-7(12)3-4-9(8)11/h3-6,12H,11H2,1-2H3
• InChI Key: QKDLZHZFSXUTOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C=CC(=C1)O)N

Description

1-(2-Amino-5-hydroxyphenyl)-2-methyl-1-propanone is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.2 g of palladium/carbon (10%) is suspended in a solution of 1.34 g (4.51 mmol) of 1-[5-(benzyloxy)-2-nitrophenyl]-2-methyl-2-propen-1-one in 50 ml of ethanol. The mixture is shaken under a hydrogen atmosphere at 3 bar for 4.5 h, then the mixture is filtered off through kieselguhr, the filtrate is concentrated in vacuo and the residue is purified on silica gel (cyclohexane/ethyl acetate 5:2-1:1). 511 mg (63%) of 1-(2-amino-5-hydroxyphenyl)-2-methyl-1-propanone are obtained.